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Compound of Interest

Compound Name: 6-Phenylhexan-2-one

Cat. No.: B075930

Essential Safety and Handling Guide for 6-
Phenylhexan-2-one

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This document provides essential safety
protocols and logistical information for 6-Phenylhexan-2-one, a ketone used in various organic
synthesis applications. Adherence to these guidelines is critical for ensuring personal safety
and minimizing environmental impact.

Hazard Profile and Safety Precautions

6-Phenylhexan-2-one is classified as a hazardous substance. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it presents the
following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H413: May be harmful to aquatic life with long-lasting effects.
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To mitigate these risks, the following precautionary measures must be strictly followed:

P261: Avoid breathing dust, fumes, gas, mist, vapors, or spray.
o P280: Wear protective gloves, protective clothing, eye protection, and face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling 6-Phenylhexan-2-one
to prevent exposure. The following table summarizes the recommended PPE.
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Body Part

Personal Protective
Equipment

MateriallType
Recommendation

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended for splash
protection. For prolonged
contact, consider more robust
options and always inspect

gloves for integrity before use.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles

In situations with a risk of
splashing, chemical splash
goggles that comply with ANSI
Z87.1 or EN 166 standards are
essential. A face shield may be
required for larger quantities or
when there is a significant

splash hazard.[1]

Body

Laboratory coat or chemical-

resistant apron

A standard laboratory coat
should be worn at all times.
For procedures with a higher
risk of splashes, a chemical-
resistant apron over the lab

coat is advised.

Respiratory

Use in a well-ventilated area or

with a fume hood

Work should be conducted in a
certified chemical fume hood to
minimize inhalation exposure.
If ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

may be necessary.

Operational and Disposal Plans

Handling and Storage:
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» Always handle 6-Phenylhexan-2-one in a well-ventilated area, preferably within a chemical
fume hood.[2]

e Avoid contact with skin and eyes.[2]

e Wash hands thoroughly after handling.

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]
o Keep away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan: Proper disposal of 6-Phenylhexan-2-one and its containers is crucial to prevent
environmental contamination.

o Waste Identification: All waste containing 6-Phenylhexan-2-one should be treated as
hazardous waste.

o Containerization: Collect waste in a dedicated, properly labeled, and sealed container that is
chemically compatible.

o Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[2] Do not discharge to
sewer systems.[2]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[2] Alternatively, puncture the packaging to render it unusable and
dispose of it in a sanitary landfill.[2]

The following diagram outlines the logical workflow for the safe handling and disposal of 6-
Phenylhexan-2-one.
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Handling Protocol PPE Key
Step 1: Don Appropriate PPE| Gloves (Nitrile/Neoprene) Goggles/Face Shield Lab Coat/Apron Fume Hood/Respirator
Proceed

A4

Step 2: Prepare Work Area (Fume Hood)

Proceed
\ 4

Step 3: Handle Chemical in Fume Hood

[Generate Waste

Disposa%VProtocol

| Step 4: Segregate Waste

Contain
\ 4

Step 5: Use Labeled, Sealed Container

Finalize
\ 4

Step 6: Arrange for Professional Disposal

Click to download full resolution via product page

Safe Handling and Disposal Workflow for 6-Phenylhexan-2-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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